Cas no 2137030-10-3 (Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]-)

• Product Name: Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]-
• CAS No: 2137030-10-3
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5277503
• Update Time: 2025-08-04

Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]-

• Inchi： 1S/C11H19NO2/c13-7-8-5-10(6-8)12-11(14)9-3-1-2-4-9/h8-10,13H,1-7H2,(H,12,14)/t8-,10-
• InChI Key： KHAFDSDPGAUFEW-CZMCAQCFSA-N
• SMILES： C1(C(N[C@@H]2C[C@@H](CO)C2)=O)CCCC1

Additional information on Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]-

Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- (CAS No. 2137030-10-3): A Comprehensive Overview

Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]-, identified by its CAS number 2137030-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amide class of molecules, characterized by its structural motif of a carboxamide group linked to a cyclopentane ring and a substituted cyclobutyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The< strong>cyclopentanecarboxamide backbone provides a stable scaffold that can be modified to enhance binding affinity and selectivity towards biological targets. The presence of the< strong>trans-3-(hydroxymethyl)cyclobutyl substituent introduces additional functional groups that can participate in hydrogen bonding, hydrophobic interactions, and other non-covalent interactions with biological receptors. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- structure has been investigated for its potential applications in modulating enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Its unique chemical properties allow for fine-tuning of pharmacokinetic and pharmacodynamic profiles, making it a versatile tool for medicinal chemists.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The< strong>cyclopentane ring provides a rigid framework that can be exploited to optimize binding interactions with biological targets, while the< strong>cyclobutyl substituent offers additional conformational flexibility. This balance between rigidity and flexibility is crucial for achieving high affinity and selectivity in drug design.

Recent studies have demonstrated the< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- molecule's ability to interact with specific enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of kinases and proteases that play critical roles in cancer progression. The hydroxymethyl group on the< strong>cyclobutyl moiety has been shown to enhance binding affinity by forming hydrogen bonds with key residues in the target protein.

The pharmacological properties of this compound have been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that the< strong>cyclopentanecarboxamide scaffold can effectively bind to active sites of target enzymes, while the< strong>trans-3-(hydroxymethyl)cyclobutyl group provides additional interactions that stabilize the enzyme-inhibitor complex. These findings suggest that this compound has the potential to be developed into a potent therapeutic agent.

In addition to its applications in oncology, the< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- molecule has been explored for its potential in treating inflammatory diseases. In preclinical studies, derivatives of this compound have shown anti-inflammatory effects by modulating signaling pathways involved in inflammation. The ability to fine-tune the chemical structure allows for the development of analogs with improved efficacy and reduced side effects.

The synthesis of< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biodegradability and environmental impact of this compound have also been studied to ensure its safety for use in pharmaceutical formulations. Researchers have found that< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- degrades into non-toxic byproducts under physiological conditions, making it an environmentally friendly option for drug development.

The future prospects of< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- are promising, with ongoing research focused on expanding its therapeutic applications. By leveraging computational chemistry tools and high-throughput screening methods, scientists are identifying new derivatives with enhanced pharmacological properties. These efforts are expected to lead to novel treatments for various diseases.

In conclusion,< strong>Cyclopentanecarboxamide, N-[trans-3-(hydroxymethyl)cyclobutyl]- (CAS No. 2137030-10-3) is a structurally unique compound with significant potential in pharmaceutical research. Its versatile chemical properties make it an excellent candidate for drug development across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.